(4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione

• Molecular Formula: C23H27NO7
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-(4-ethoxy-3-methoxyphenyl)-4-hydroxy-1-(3-methoxypropyl)-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H27NO7/c1-5-30-16-10-8-15(13-18(16)29-4)20-19(21(25)17-9-7-14(2)31-17)22(26)23(27)24(20)11-6-12-28-3/h7-10,13,20,26H,5-6,11-12H2,1-4H3
• InChI Key: YOUUUBGPDBHMBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCCOC)O)C(=O)C3=CC=C(O3)C)OC

Description

The compound “(4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione” is a pyrrolidine-2,3-dione derivative featuring a unique substitution pattern. Its structure includes:

• 4-Ethoxy-3-methoxyphenyl and 5-methylfuran-2-yl substituents, which contribute to lipophilicity and electronic effects.
• A 3-methoxypropyl chain at position 1, enhancing solubility in polar solvents.

Biological Activity

The compound (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione is a complex organic molecule with significant potential in medicinal chemistry. Its structure includes a pyrrolidine core, various functional groups, and multiple aromatic moieties, which suggest diverse biological activities. This article provides an in-depth analysis of its biological activity, including relevant case studies and research findings.

Chemical Structure and Properties

• Molecular Formula : C23H27NO7
• Molecular Weight : 429.5 g/mol
• IUPAC Name : (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione

The compound's structure features:

• A pyrrolidine ring , which is known for its ability to interact with various biological targets.
• Methoxy and ethoxy groups , enhancing its solubility and reactivity.
• A furan moiety , often associated with antioxidant properties.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas based on structural similarities with known bioactive compounds:

Compound Type	Key Features	Biological Activity
Curcumin	Diarylheptanoid	Anti-inflammatory
Resveratrol	Stilbene	Antioxidant
Quercetin	Flavonoid	Antiviral
Benzothiazole Derivatives	Contains sulfur and nitrogen	Antimicrobial, anticancer
Furan-based Compounds	Five-membered ring with oxygen	Antioxidant, anti-inflammatory
Pyrrolidine Analogues	Nitrogen-containing five-membered ring	Diverse pharmacological effects

The unique combination of these functional groups in the target compound suggests potential for multi-target interactions , which may enhance its therapeutic versatility compared to traditional compounds.

Research indicates that compounds with similar structures often exhibit their biological effects through:

• Antioxidant Activity : The furan moiety can scavenge free radicals, reducing oxidative stress.
• Anti-inflammatory Effects : The presence of hydroxy and methoxy groups may inhibit inflammatory pathways.
• Antimicrobial Properties : Structural features similar to benzothiazole derivatives suggest potential antimicrobial activity.

Case Studies and Research Findings

• Antioxidant Studies : In vitro assays demonstrated that compounds similar to the target compound exhibited significant free radical scavenging activity, indicating potential applications in managing oxidative stress-related diseases.
• Anti-inflammatory Research : A study investigating the anti-inflammatory properties of pyrrolidine derivatives found that certain analogues inhibited pro-inflammatory cytokines, suggesting that the target compound may also possess similar effects.
• Antimicrobial Activity : Research on furan-based compounds has shown efficacy against various bacterial strains, supporting the hypothesis that the target compound could exhibit antimicrobial properties as well.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name (Core Structure)	Key Substituents	Physicochemical Properties	Reported Bioactivity	Reference
Target Compound (pyrrolidine-2,3-dione)	4-Ethoxy-3-methoxyphenyl, 5-methylfuran	High lipophilicity (predicted logP ~3.2)	Not yet reported; inferred potential for kinase inhibition	—
3,8-Diphenyl-5-(4-methoxyphenyl)pyrrolo-thiazolo-pyrimidine	Chlorophenyl, methoxyphenyl, triazole	Moderate solubility in DMF	Anticancer (DNA intercalation)
5-(Z)-[(4-Methoxyphenyl)methylene]-4-thiazolidinone	4-Methoxyphenyl, hydrazono group	Low logP (~1.8)	Antimicrobial activity
(2R,3S,5R)-2-(bis(4-Methoxyphenyl)methoxy)methyl tetrahydrofuran derivative	Methoxyphenyl, thiophene	High molecular weight (MW ~650)	Nucleic acid synthesis modulation

Key Observations:

Core Flexibility vs.

The 4-ethoxy-3-methoxyphenyl moiety enhances steric bulk compared to simpler methoxyphenyl groups in , possibly affecting target selectivity.

Physicochemical and Pharmacokinetic Profiles

• Lipophilicity: The target compound’s logP (predicted ~3.2) is higher than thiazolidinones (~1.8) but lower than pyrrolo-thiazolo-pyrimidines (~4.5) , suggesting balanced membrane permeability.
• Solubility : The 3-methoxypropyl chain improves aqueous solubility relative to purely aromatic analogs, though less than sulfonated derivatives in .
• Metabolic Stability : Methoxy and ethoxy groups may resist oxidative metabolism better than hydroxylated analogs .

Bioactivity and Mechanism

• Anticancer Potential: Pyrrolidine-dione derivatives often inhibit kinases or induce apoptosis . The methylfuran group may synergize with ferroptosis pathways, similar to natural compounds in .
• Antimicrobial Activity: Thiazolidinones with methoxyphenyl groups show broad-spectrum activity ; the target’s furan substituent could enhance Gram-positive targeting.
• Enzyme Modulation: The hydroxy-methylidene group may chelate metal ions, mimicking thiazolidinone mechanisms in enzyme inhibition .